Cas no 1021228-43-2 (2-{[5-(4-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide)

• Product Name: 2-{[5-(4-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide
• CAS No: 1021228-43-2
• MF: C₁₉H₁₇BrN₂O₄S
• MW: 449.318282842636
• CID: 5381511
• Update Time: 2025-06-08

2-{[5-(4-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4-Bromophenyl)-2-oxazolyl]thio]-N-(3,4-dimethoxyphenyl)acetamide
• 2-{[5-(4-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C19H17BrN2O4S/c1-24-15-8-7-14(9-16(15)25-2)22-18(23)11-27-19-21-10-17(26-19)12-3-5-13(20)6-4-12/h3-10H,11H2,1-2H3,(H,22,23)
• InChI Key： XFJKZXKCXLJFDN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1=NC=C(C2=CC=C(Br)C=C2)O1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.08±0.70(Predicted)

Additional information on 2-{[5-(4-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 1021228-43-2 and Product Name: 2-{[5-(4-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

The compound in question, identified by the CAS number 1021228-43-2, is a sophisticated organic molecule with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research. The product name, 2-{[5-(4-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide, provides a detailed insight into its molecular composition, highlighting key functional groups that contribute to its potential biological activity. This introduction aims to explore the compound's structure, properties, and its relevance in contemporary pharmaceutical research.

The molecular framework of this compound consists of several distinct components that are critical for its interaction with biological targets. The presence of a sulfanyl group at the 2-position and an acetamide moiety at the N-position suggests potential roles in modulating biological pathways. Specifically, the 5-(4-bromophenyl)-1,3-oxazole core is a well-studied scaffold in medicinal chemistry, known for its ability to engage with various enzymes and receptors. The 4-bromophenyl substituent introduces a halogen atom, which is often utilized to enhance binding affinity and metabolic stability.

Moreover, the 3,4-dimethoxyphenyl group appended to the acetamide moiety adds another layer of complexity to the molecule. This aromatic ring system is frequently employed in drug design due to its ability to influence electronic properties and binding interactions. The methoxy groups at the 3 and 4 positions further modulate these interactions, potentially enhancing solubility and bioavailability. Such structural features make this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting inflammation and immunomodulation. The oxazole scaffold, in particular, has been extensively studied for its anti-inflammatory properties. Several derivatives have shown promise in preclinical studies by inhibiting key pro-inflammatory cytokines and enzymes. The sulfanyl group in this compound may also contribute to its immunomodulatory effects by interacting with sulfur-containing residues on target proteins.

Another area of interest is the potential application of this compound in oncology research. Brominated aromatic compounds are known for their role in disrupting cancer cell proliferation and inducing apoptosis. The 4-bromophenyl group in this molecule could serve as a key pharmacophore for binding to cancer-related enzymes or receptors. Additionally, the dimethoxyphenyl moiety may enhance selectivity by differentiating between cancerous and healthy cells.

The acetamide functional group is another critical component that warrants attention. Acetamides are widely used in pharmaceuticals due to their versatility in forming hydrogen bonds and their ability to modulate enzyme activity. In this context, the acetamide moiety may interact with amino acid residues in target proteins, influencing their conformational changes that are essential for biological function. This interaction could be particularly relevant for enzymes involved in metabolic pathways or signal transduction.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets with remarkable accuracy. Molecular docking studies using this compound have suggested potential interactions with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in inflammatory processes. These predictions provide a strong rationale for further experimental validation.

Furthermore, the synthesis of this compound represents an excellent example of modern medicinal chemistry techniques. The multi-step synthesis involves strategic functional group transformations that highlight the synthetic ingenuity required to build complex molecules like this one. The use of protecting groups and palladium-catalyzed cross-coupling reactions ensures high yields and purity, which are crucial for pharmaceutical applications.

The pharmacokinetic properties of this compound are also worth considering. The presence of polar functional groups such as sulfanyl and acetamide suggests good solubility in aqueous environments, which is favorable for oral administration. Additionally, the aromatic ring systems may contribute to metabolic stability by resisting degradation from cytochrome P450 enzymes. These properties make it an attractive candidate for further development into a drug candidate.

In conclusion, the compound identified by CAS number 1021228-43-2 and named 2-{[5-(4-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide represents a fascinating subject of study in pharmaceutical research. Its unique structural features offer potential applications in modulating inflammatory pathways and oncological processes. With ongoing advancements in computational modeling and synthetic chemistry, this compound holds promise as a lead structure for developing novel therapeutic agents.